WURCS=2.0/2,2,1/[h2112h][a2122h-1a_1-5]/1-2/a6-b1
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Alpha-D-Glcp-(1->6)-D-Gal-OH is a glycosyl alditol consisting of alpha-D-glucopyranose and D-galactitol residues joined in sequence by a (1->6) glycosidic bond. It derives from a galactitol and an alpha-D-galactose.
Scientific Research Applications
1. Improved Representation of Ambiguous Carbohydrate Structures
WURCS 2.0 significantly advances the representation of ambiguous carbohydrate structures, which is crucial for storing and analyzing carbohydrate structures in literature and databases. The format has been updated to handle ambiguous monosaccharide structures, including those with undefined ring closure or unknown anomeric information. This capability enables a broader representation of carbohydrates in scientific research, especially in glycomics and structural biology (Matsubara et al., 2017).
2. Integration with Semantic Web Technologies
WURCS 2.0, with its linear notation system, is designed for integration into Semantic Web technologies. This aspect is essential for linking carbohydrate data across various life science databases efficiently. WURCS 2.0’s unique notation ensures distinct representation of published glycan structures, facilitating data interoperability and analysis in bioinformatics (Tanaka et al., 2014).
3. Conversion to Commonly Used Formats
The GlycanFormatConverter tool, developed for interpreting WURCS, can convert it to basic and widely used formats like IUPAC. This feature aids in making WURCS more accessible and readable for researchers, enhancing its utility in glycan research and data sharing (Tsuchiya et al., 2018).
4. Application in Glycan Structure Repositories
WURCS 2.0 is utilized in GlyTouCan, the international glycan structure repository. Its flexibility and comprehensive representation capabilities make it an ideal format for registering a wide variety of glycans. This application significantly benefits glycobiology research, allowing for the accurate depiction and retrieval of complex glycan structures (Tsuchiya et al., 2017).
Properties
Molecular Formula |
C12H24O11 |
---|---|
Molecular Weight |
344.31 g/mol |
IUPAC Name |
(2S,3R,4S,5R)-6-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyhexane-1,2,3,4,5-pentol |
InChI |
InChI=1S/C12H24O11/c13-1-4(15)7(17)8(18)5(16)3-22-12-11(21)10(20)9(19)6(2-14)23-12/h4-21H,1-3H2/t4-,5+,6+,7+,8-,9+,10-,11+,12-/m0/s1 |
InChI Key |
SERLAGPUMNYUCK-TYAXEWERSA-N |
Isomeric SMILES |
C([C@@H]1[C@H]([C@@H]([C@H]([C@H](O1)OC[C@H]([C@@H]([C@@H]([C@H](CO)O)O)O)O)O)O)O)O |
Canonical SMILES |
C(C1C(C(C(C(O1)OCC(C(C(C(CO)O)O)O)O)O)O)O)O |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.